Cas no 2307781-31-1 (rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans)

Technical Introduction: rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine (trans) is a chiral amine derivative featuring a substituted oxolane (tetrahydrofuran) ring with an ethenyl group and an aminomethyl moiety in a trans configuration at the 2- and 3-positions. This stereochemically defined structure is valuable in asymmetric synthesis and pharmaceutical intermediates, offering precise control over enantioselective reactions. The trans orientation enhances stability and influences reactivity, making it suitable for applications requiring rigid, well-defined scaffolds. Its functional groups allow for further derivatization, enabling use in peptidomimetics or ligand design. The racemic form provides flexibility for resolution studies, while the defined stereochemistry ensures reproducibility in research and industrial processes.
rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans structure
2307781-31-1 structure
Product Name:rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans
CAS No:2307781-31-1
MF:C7H13NO
MW:127.184221982956
MDL:MFCD29764298
CID:5248755
PubChem ID:121553692
Update Time:2025-05-20

rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans Chemical and Physical Properties

Names and Identifiers

    • 3-Furanmethanamine, 2-ethenyltetrahydro-, (2R,3R)-rel-
    • rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans
    • MDL: MFCD29764298
    • Inchi: 1S/C7H13NO/c1-2-7-6(5-8)3-4-9-7/h2,6-7H,1,3-5,8H2/t6-,7-/m1/s1
    • InChI Key: GKILKXYVPBASLE-RNFRBKRXSA-N
    • SMILES: O1CC[C@H](CN)[C@H]1C=C

rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans Pricemore >>

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Additional information on rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans

Research Brief on rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans (CAS: 2307781-31-1)

The compound rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans (CAS: 2307781-31-1) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to synthesize the latest findings on this molecule, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the stereospecific synthesis of rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans, emphasizing its role as a chiral building block for bioactive molecules. The compound's unique structural features, including the oxolane ring and ethenyl group, make it a versatile intermediate for the development of novel pharmaceuticals. Researchers have employed advanced techniques such as asymmetric catalysis and enzymatic resolution to achieve high enantiomeric purity, which is critical for its biological efficacy.

In terms of biological activity, preliminary in vitro studies have demonstrated that rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans exhibits promising interactions with specific neurotransmitter receptors, suggesting potential applications in neurological disorders. For instance, its affinity for GABAA receptors has been explored in the context of anxiolytic and sedative drug development. Additionally, its metabolic stability and pharmacokinetic properties have been evaluated, revealing favorable characteristics for further preclinical development.

One of the most notable advancements is the incorporation of rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans into the design of prodrugs. Recent publications have reported its use in enhancing the bioavailability of poorly soluble compounds, leveraging its ability to form stable conjugates with active pharmaceutical ingredients. This approach has shown particular promise in oncology, where targeted drug delivery is crucial for minimizing off-target effects.

Despite these promising findings, challenges remain in the scalable synthesis and optimization of rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans. Researchers are actively investigating greener synthetic routes and cost-effective purification methods to facilitate its industrial application. Furthermore, ongoing in vivo studies are expected to provide deeper insights into its safety profile and therapeutic window.

In conclusion, rac-(2R,3R)-2-ethenyloxolan-3-ylmethanamine, trans represents a compelling candidate for further exploration in medicinal chemistry. Its structural versatility, combined with its emerging biological activities, positions it as a valuable tool for the development of next-generation therapeutics. Future research should focus on elucidating its mechanism of action and expanding its applications across diverse therapeutic areas.

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